Cas no 62972-98-9 (N-(1,3-Dioxobutyl)-L-isoleucine Methyl Ester)

• Product Name: N-(1,3-Dioxobutyl)-L-isoleucine Methyl Ester
• CAS No: 62972-98-9
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 427920
• Update Time: 2025-05-22

N-(1,3-Dioxobutyl)-L-isoleucine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, N-(1,3-dioxobutyl)-, methyl ester
• methyl N-acetoacetylisoleucinate
• Methyl N-Acetoacetyl-L-isoleucinate
• N-Acetoacetyl-L-isoleucin-methylester
• N-(1,3-Dioxobutyl)-L-isoleucine Methyl Ester

• Inchi： 1S/C11H19NO4/c1-5-7(2)10(11(15)16-4)12-9(14)6-8(3)13/h7,10H,5-6H2,1-4H3,(H,12,14)/t7-,10-/m0/s1
• InChI Key： BLZZGLZKKHHTKI-XVKPBYJWSA-N
• SMILES： C(OC)(=O)[C@H]([C@@H](C)CC)NC(=O)CC(=O)C

Computed Properties

• Exact Mass: 229.13100

Experimental Properties

• Solubility: 可溶于氯仿、乙酸乙酯
• PSA: 72.47000
• LogP: 1.06030

Additional information on N-(1,3-Dioxobutyl)-L-isoleucine Methyl Ester

N-(1,3-Dioxobutyl)-L-isoleucine Methyl Ester: A Comprehensive Overview

The compound with CAS No 62972-98-9, known as N-(1,3-Dioxobutyl)-L-isoleucine Methyl Ester, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of L-isoleucine, a naturally occurring amino acid, and is widely studied for its potential applications in drug development, nutraceuticals, and biotechnology. The long-chain ester structure of this compound makes it particularly interesting for researchers exploring novel therapeutic agents and functional food ingredients.

Recent studies have highlighted the importance of amino acid derivatives like N-(1,3-Dioxobutyl)-L-isoleucine Methyl Ester in enhancing the bioavailability of active pharmaceutical ingredients (APIs). By modifying the side chain of L-isoleucine with a 1,3-dioxobutyl group, researchers have been able to create a molecule that exhibits improved solubility and stability compared to its parent compound. This modification also enhances its ability to cross biological membranes, making it a promising candidate for drug delivery systems.

In the context of nutraceuticals, this compound has shown potential as a functional ingredient in sports nutrition products. The methyl ester group contributes to its lipophilic properties, which are advantageous for fat-soluble formulations. Recent research has demonstrated that this compound can be effectively incorporated into dietary supplements aimed at improving muscle recovery and enhancing physical performance. Its ability to act as a precursor to L-isoleucine makes it particularly valuable in formulations targeting athletes and individuals engaged in high-intensity physical activities.

The synthesis of N-(1,3-Dioxobutyl)-L-isoleucine Methyl Ester involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of enzymatic catalysts has been particularly effective in controlling the stereochemistry of the product, ensuring that the final compound retains the desired configuration for biological activity.

From a pharmacological perspective, this compound has been investigated for its role in metabolic regulation. Studies have shown that it can influence key metabolic pathways involved in energy production and lipid metabolism. Its ability to modulate these pathways makes it a potential candidate for developing treatments for metabolic disorders such as obesity and type 2 diabetes. However, further research is needed to fully understand its mechanisms of action and safety profile.

In terms of toxicological evaluation, recent studies have focused on assessing the safety of N-(1,3-Dioxobutyl)-L-isoleucine Methyl Ester when administered at various doses. These studies have indicated that the compound exhibits low toxicity in preclinical models, suggesting that it may be suitable for human use. However, long-term studies are required to confirm its safety profile and establish appropriate dosage guidelines.

Looking ahead, the versatility of this compound opens up numerous opportunities for further research and development. Its unique chemical structure makes it a valuable tool for exploring novel therapeutic strategies and functional food ingredients. As interest in personalized medicine continues to grow, compounds like N-(1,3-Dioxobutyl)-L-isoleucine Methyl Ester are likely to play an increasingly important role in tailored health solutions.